Cas no 882129-73-9 ((2E)-N-5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 882129-73-9
• Molecular Formula: C₁₆H₁₃N₃OS₃
• Molecular Weight: 359.488919019699
• CID: 6387212
• PubChem ID: 8800630

(2E)-N-5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Properties

Names and Identifiers

• (2E)-N-5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• (2E)-N-[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-3-thiophen-2-ylprop-2-enamide
• (E)-N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-3-(thiophen-2-yl)acrylamide
• 882129-73-9
• (2e)-n-[5-(phenylmethylthio)(1,3,4-thiadiazol-2-yl)]-3-(2-thienyl)prop-2-enami de
• F1736-0635
• AKOS000936908

• InChIKey： CRPJUCZOIBMDGW-CMDGGOBGSA-N
• Inchi： 1S/C16H13N3OS3/c20-14(9-8-13-7-4-10-21-13)17-15-18-19-16(23-15)22-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,17,18,20)/b9-8+
• SMILES： S(C1=NN=C(NC(/C=C/C2=CC=CS2)=O)S1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.02207557g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 359.02207557g/mol
• Heavy Atom Count: 23
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides